Cas no 435342-19-1 (1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride)

• Product Name: 1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride
• CAS No: 435342-19-1
• MF: C₁₃H₂₀Cl₂N₄
• MW: 303.230700492859
• CID: 2128364
• PubChem ID: 45074736
• Update Time: 2025-06-13

1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride
• 1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine di hydrochloride
• 1-[2-(1-Pyrrolidinyl)ethyl]-1H-benzimidazol-2-ylamine dihydrochloride, AldrichCPR
• 1-(2-(Pyrrolidin-1-yl)ethyl)-1H-benzo[d]imidazol-2-amine dihydrochloride
• 1-(2-pyrrolidin-1-ylethyl)benzimidazol-2-amine;dihydrochloride
• 435342-19-1
• DB-353884
• AKOS015844974

• Inchi： 1S/C13H18N4.2ClH/c14-13-15-11-5-1-2-6-12(11)17(13)10-9-16-7-3-4-8-16;;/h1-2,5-6H,3-4,7-10H2,(H2,14,15);2*1H
• InChI Key： RJMFTBZMWHDDJJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN2C(N)=NC3C=CC=CC2=3)CCCC1

Computed Properties

• Exact Mass: 302.1065020g/mol
• Monoisotopic Mass: 302.1065020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1

1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride

Recent Advances in the Study of 1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine Dihydrochloride (CAS: 435342-19-1)

The compound 1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride (CAS: 435342-19-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings regarding this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride as a promising scaffold for drug development. Its unique chemical structure, featuring a benzimidazole core and a pyrrolidine side chain, allows for interactions with various biological targets, including receptors and enzymes involved in critical cellular processes. Researchers have explored its potential as an inhibitor or modulator in diseases such as cancer, neurological disorders, and infectious diseases.

One of the key advancements in the study of this compound is its synthesis optimization. Recent publications have reported improved synthetic routes that enhance yield and purity, making it more accessible for preclinical and clinical studies. These methods often involve multi-step organic reactions, with a focus on minimizing by-products and ensuring scalability for industrial applications.

Pharmacological evaluations have demonstrated that 1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride exhibits notable bioactivity. In vitro studies have shown its efficacy in targeting specific pathways, such as kinase inhibition or receptor antagonism, which are relevant in oncology and neurology. Additionally, in vivo models have provided preliminary evidence of its safety profile and pharmacokinetic properties, though further studies are needed to confirm these findings.

The potential clinical applications of this compound are vast. For instance, its role in cancer therapy is being investigated due to its ability to interfere with tumor cell proliferation and survival mechanisms. Similarly, its neuroprotective properties are being explored for conditions like Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is crucial.

Despite these promising developments, challenges remain. The compound's solubility, stability, and bioavailability need further optimization to ensure its suitability for therapeutic use. Moreover, comprehensive toxicological studies are required to assess its long-term safety and potential side effects.

In conclusion, 1-(2-Pyrrolidin-1-yl-ethyl)-1H-benzoimidazol-2-ylamine dihydrochloride (CAS: 435342-19-1) represents a compelling candidate for future drug development. Continued research into its mechanisms of action, synthetic improvements, and clinical potential will be essential to fully realize its therapeutic benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing the study of this compound and translating laboratory findings into real-world medical solutions.